Cas no 1004193-39-8 (4-isothiocyanato-3,5-dimethyl-1-(3-methylphenyl)methyl-1H-pyrazole)

4-Isothiocyanato-3,5-dimethyl-1-(3-methylphenyl)methyl-1H-pyrazole is a specialized pyrazole derivative featuring an isothiocyanate functional group, which enhances its reactivity in organic synthesis and biochemical applications. The compound's structure, incorporating a 3,5-dimethylpyrazole core and a 3-methylbenzyl substituent, contributes to its stability and selectivity in conjugation reactions. The isothiocyanate moiety allows for efficient coupling with amines and thiols, making it valuable for labeling proteins, peptides, or other biomolecules. Its well-defined molecular architecture ensures consistent performance in crosslinking and derivatization processes. This compound is particularly useful in research settings requiring precise modification of target molecules under controlled conditions.

4-isothiocyanato-3,5-dimethyl-1-(3-methylphenyl)methyl-1H-pyrazole structure

1004193-39-8 structure

Product Name:4-isothiocyanato-3,5-dimethyl-1-(3-methylphenyl)methyl-1H-pyrazole

CAS No:1004193-39-8

MF:C₁₄H₁₅N₃S

MW:257.354001283646

MDL:MFCD04968725

CID:3058470

PubChem ID:7017378

Update Time:2025-05-20

4-isothiocyanato-3,5-dimethyl-1-(3-methylphenyl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Isothiocyanato-3,5-dimethyl-1-(3-methyl-benzyl)-1H-pyrazole
- AKOS B017686
- ART-CHEM-BB B017686
- 4-isothiocyanato-3,5-dimethyl-1-(3-methylphenyl)methyl-1H-pyrazole
- 4-isothiocyanato-3,5-dimethyl-1-(3-methylbenzyl)-1H-pyrazole
- 1004193-39-8
- STK349444
- AKOS000307569
- 4-isothiocyanato-3,5-dimethyl-1-[(3-methylphenyl)methyl]-1h-pyrazole
- EN300-229233
- 4-isothiocyanato-3,5-dimethyl-1-[(3-methylphenyl)methyl]pyrazole
- MDL： MFCD04968725
- Inchi： 1S/C14H15N3S/c1-10-5-4-6-13(7-10)8-17-12(3)14(15-9-18)11(2)16-17/h4-7H,8H2,1-3H3
- InChI Key： PDVYWDHNUCOWLW-UHFFFAOYSA-N
- SMILES： S=C=NC1C(C)=NN(C=1C)CC1C=CC=C(C)C=1

Computed Properties

Exact Mass: 257.09866866Da
Monoisotopic Mass: 257.09866866Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 327
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 62.3Å²

4-isothiocyanato-3,5-dimethyl-1-(3-methylphenyl)methyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-229233-0.05g	4-isothiocyanato-3,5-dimethyl-1-[(3-methylphenyl)methyl]-1H-pyrazole	1004193-39-8	95%	0.05g	$612.0	2024-06-20
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Enamine	EN300-229233-0.25g	4-isothiocyanato-3,5-dimethyl-1-[(3-methylphenyl)methyl]-1H-pyrazole	1004193-39-8	95%	0.25g	$670.0	2024-06-20
Enamine	EN300-229233-0.5g	4-isothiocyanato-3,5-dimethyl-1-[(3-methylphenyl)methyl]-1H-pyrazole	1004193-39-8	95%	0.5g	$699.0	2024-06-20
Enamine	EN300-229233-1.0g	4-isothiocyanato-3,5-dimethyl-1-[(3-methylphenyl)methyl]-1H-pyrazole	1004193-39-8	95%	1.0g	$728.0	2024-06-20
Enamine	EN300-229233-2.5g	4-isothiocyanato-3,5-dimethyl-1-[(3-methylphenyl)methyl]-1H-pyrazole	1004193-39-8	95%	2.5g	$1428.0	2024-06-20
Enamine	EN300-229233-5.0g	4-isothiocyanato-3,5-dimethyl-1-[(3-methylphenyl)methyl]-1H-pyrazole	1004193-39-8	95%	5.0g	$2110.0	2024-06-20
Enamine	EN300-229233-10.0g	4-isothiocyanato-3,5-dimethyl-1-[(3-methylphenyl)methyl]-1H-pyrazole	1004193-39-8	95%	10.0g	$3131.0	2024-06-20
Enamine	EN300-229233-1g	4-isothiocyanato-3,5-dimethyl-1-[(3-methylphenyl)methyl]-1H-pyrazole	1004193-39-8		1g	$728.0	2023-09-15
Enamine	EN300-229233-5g	4-isothiocyanato-3,5-dimethyl-1-[(3-methylphenyl)methyl]-1H-pyrazole	1004193-39-8		5g	$2110.0	2023-09-15